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Compound of Interest

Compound Name: Fti 276

Cat. No.: B1683900 Get Quote

Essential Safety and Handling Guide for Fti 276
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of Fti
276, a potent farnesyltransferase inhibitor. The following procedures are based on best

practices for handling similar research-grade chemical compounds. It is imperative to consult

the official Safety Data Sheet (SDS) provided by the supplier and your institution's safety

protocols before commencing any work.

Compound Properties
A summary of the key physical and chemical properties of Fti 276 is provided below.
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Property Value

Synonyms

Farnesyltransferase Inhibitor 276, FTI-276, N-

[[5-[[(2R)-2-amino-3-mercaptopropyl]amino][1,1′-

biphenyl]-2-yl]carbonyl]-L-methionine, 2,2,2-

trifluoroacetate

CAS Number 1217471-51-6

Molecular Formula C₂₁H₂₇N₃O₃S₂ • CF₃COOH

Form Solid

Storage Temperature -20°C

Solubility DMSO: 25 mg/mL, Water: 10 mM

Personal Protective Equipment (PPE)
While the Safety Data Sheet from Cayman Chemical for Fti 276 (trifluoroacetate salt) does not

classify the substance as hazardous under the Globally Harmonized System (GHS), it is

prudent to handle it with a high degree of caution due to its biological activity as a potent

enzyme inhibitor. The following PPE is recommended as a minimum standard.

PPE Category Recommended Equipment

Eye Protection
Chemical safety goggles or safety glasses with

side shields.

Hand Protection

Nitrile gloves. Double gloving is recommended

when handling the pure compound or

concentrated solutions.

Body Protection A standard laboratory coat.

Respiratory Protection

Not generally required for handling small

quantities in a well-ventilated area. Use a

NIOSH-approved respirator if there is a risk of

aerosolization of the solid powder. All handling

of the solid should be done in a chemical fume

hood.
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Operational Plan: From Receipt to Disposal
A systematic approach to handling Fti 276 is essential to minimize exposure and ensure

experimental integrity.
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Caption: A step-by-step workflow for the safe handling of Fti 276.
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Step-by-Step Guidance
Preparation:

Don PPE: Before handling Fti 276, ensure all recommended PPE is correctly worn.

Weighing: If using the solid form, accurately weigh the required amount inside a certified

chemical fume hood to prevent inhalation of airborne particles.

Solubilization: Prepare a stock solution by dissolving the weighed Fti 276 in an

appropriate solvent, such as DMSO. This should also be performed in a chemical fume

hood.

Experimentation:

Execution: Carry out the experimental procedure (e.g., treating cell cultures, in-vivo

administration) with care to avoid splashes and spills.

Cleanup and Disposal:

Decontamination: Upon completion of the experiment, thoroughly decontaminate all work

surfaces and equipment with a suitable cleaning agent.

Waste Segregation: All materials that have come into contact with Fti 276, including

pipette tips, tubes, and gloves, must be collected as chemical waste.

Disposal: Dispose of all Fti 276 waste in accordance with your institution's hazardous

waste management protocols. Pay special attention to guidelines for the disposal of

trifluoroacetate salts, which should not be released into the environment.

Doff PPE: Remove PPE carefully to avoid contaminating your skin or clothing. Wash your

hands thoroughly after removing your gloves.

Disposal Plan
Proper disposal of Fti 276 and associated waste is critical for laboratory and environmental

safety.
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Waste Type Disposal Protocol

Unused Solid Fti 276
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Solutions Containing Fti 276

Collect in a sealed, labeled container

designated for liquid chemical waste. Do not

pour down the drain.

Contaminated Labware (e.g., pipette tips, vials)
Place in a designated solid chemical waste

container.

Contaminated PPE (e.g., gloves, disposable lab

coat)
Dispose of in the solid chemical waste stream.

Fti 276 Mechanism of Action: Inhibition of
Farnesyltransferase
Fti 276 is a peptidomimetic that inhibits the enzyme farnesyltransferase (FTase). This enzyme

is crucial for the post-translational modification of certain proteins, including the Ras family of

small GTPases.
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Caption: Simplified signaling pathway showing the inhibition of Ras processing by Fti 276.

By inhibiting FTase, Fti 276 prevents the farnesylation of Ras proteins. This modification is a

critical step for Ras to anchor to the plasma membrane, a requirement for its function in signal

transduction pathways that regulate cell growth, differentiation, and survival. Disruption of this

process is a key strategy in cancer research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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